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Compound of Interest

Compound Name:
alpha-Methyl-1H-imidazole-1-

ethanol

Cat. No.: B3052003 Get Quote

Comparative Analysis of alpha-Methyl-1H-
imidazole-1-ethanol and Econazole
A Guide for Researchers in Drug Development

This guide provides a comparative overview of the experimental data available for alpha-
Methyl-1H-imidazole-1-ethanol and the well-established antifungal agent, Econazole. The

aim is to offer researchers, scientists, and drug development professionals a concise summary

of their chemical properties, synthesis, and known biological activities to inform further research

and development.

Physicochemical Properties
A summary of the key physicochemical properties for both compounds is presented below.

Data for alpha-Methyl-1H-imidazole-1-ethanol is limited in the public domain.
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Property
alpha-Methyl-1H-
imidazole-1-ethanol

Econazole

IUPAC Name
1-(1H-imidazol-1-yl)propan-2-

ol[1]

1-[2-[(4-

chlorophenyl)methoxy]-2-(2,4-

dichlorophenyl)ethyl]-1H-

imidazole

CAS Number 37788-55-9[1][2] 27220-47-9

Molecular Formula C6H10N2O[1][2] C18H15Cl3N2O

Molecular Weight 126.16 g/mol [1] 381.68 g/mol

Appearance Liquid[1]
White or yellowish crystalline

powder

Boiling Point 200-205 °C @ 1 Torr Not available

Density 1.12 g/cm³ Not available

Synthesis and Characterization
Synthesis Overview
A general synthetic workflow for imidazole-based ethanol derivatives involves the reaction of

imidazole with a suitable epoxide or a halo-alcohol.
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Reactants

Reaction Conditions

Imidazole

Reaction Mixture

Nucleophilic Attack

Propylene Oxide

1-chloro-2-propanol

Base (e.g., NaH, K2CO3)

Solvent (e.g., DMF, THF)

alpha-Methyl-1H-imidazole-1-ethanol
Purification

Click to download full resolution via product page

General synthesis workflow for imidazole-based ethanol derivatives.

Experimental Protocols
Synthesis of alpha-Methyl-1H-imidazole-1-ethanol (Hypothetical Protocol)

No specific experimental protocol for the synthesis of alpha-Methyl-1H-imidazole-1-ethanol
was found in the reviewed literature. The following is a general, hypothetical procedure based

on the synthesis of similar imidazole derivatives.

To a solution of imidazole (1.0 eq) in anhydrous dimethylformamide (DMF), sodium hydride (1.1

eq) is added portion-wise at 0 °C under an inert atmosphere. The mixture is stirred for 30

minutes, after which 1-chloro-2-propanol (1.05 eq) is added dropwise. The reaction mixture is
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then allowed to warm to room temperature and stirred for 24 hours. The reaction is quenched

with water and the product is extracted with ethyl acetate. The organic layer is washed with

brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure. The

crude product is purified by column chromatography on silica gel to afford alpha-Methyl-1H-
imidazole-1-ethanol.

Synthesis of Econazole Nitrate (One-Pot Method)[3]

A mixture of K2CO3/KOH/Al2O3, imidazole, toluene, and PEG-200 is heated to reflux with

water removal for 25-35 minutes. After cooling, a solution of 1-(2,4-dichlorophenyl)-2-chloro-

ethanol in toluene is added, and the mixture is heated to 71-73 °C for 3-3.5 hours. The reaction

mixture is then filtered, and the filtrate is washed with water. The organic layer is separated and

treated with p-chlorobenzyl chloride in the presence of K2CO3/KOH/Al2O3 and PEG-200 to

yield econazole, which is then converted to the nitrate salt.[3]

Spectral Data
Spectrum Type

alpha-Methyl-1H-
imidazole-1-ethanol

Econazole Nitrate

¹H-NMR
Data not available in the

reviewed literature.
Available[1][4][5]

¹³C-NMR
Spectrum available on

PubChem.
Available

FT-IR
Data not available in the

reviewed literature.
Available[6][7]

Biological Activity
alpha-Methyl-1H-imidazole-1-ethanol

No experimental data regarding the biological activity, including antifungal or antimicrobial

properties, of alpha-Methyl-1H-imidazole-1-ethanol was found in the reviewed literature.

Econazole
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Econazole is a broad-spectrum antifungal agent with well-documented activity against a variety

of fungi. Its mechanism of action involves the inhibition of ergosterol synthesis, a vital

component of the fungal cell membrane. This disruption leads to increased cell permeability

and ultimately, fungal cell death.

Econazole

Lanosterol 14α-demethylase
(CYP51)

Inhibits

Lanosterol

Ergosterol

Conversion

Fungal Cell Membrane

Component of

Fungal Cell Death

Disruption leads to
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Mechanism of action of Econazole.
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Antifungal Spectrum of Econazole

Fungal Species MIC Range (µg/mL) Reference

Candida albicans 0.016 - 16 [8]

Aspergillus fumigatus 0.12 - 4

Trichophyton rubrum ≤0.0125

Trichophyton mentagrophytes ≤0.0125

Epidermophyton floccosum ≤0.0125

Experimental Protocol: Antifungal Susceptibility Testing (Broth Microdilution)

The minimum inhibitory concentration (MIC) of antifungal agents is determined using the broth

microdilution method as described by the Clinical and Laboratory Standards Institute (CLSI).

Fungal isolates are cultured on an appropriate medium, and a standardized inoculum is

prepared. Serial dilutions of the antifungal agent are made in 96-well microplates with RPMI

1640 medium. The plates are inoculated with the fungal suspension and incubated at 35°C for

24-48 hours. The MIC is defined as the lowest concentration of the drug that causes a

significant inhibition of growth compared to a drug-free control.[8]

Conclusion
This guide highlights the significant disparity in the available experimental data between alpha-
Methyl-1H-imidazole-1-ethanol and Econazole. While Econazole is a well-characterized

antifungal agent with extensive data on its synthesis, spectral properties, and biological activity,

alpha-Methyl-1H-imidazole-1-ethanol remains largely uncharacterized in the public domain.

For researchers interested in alpha-Methyl-1H-imidazole-1-ethanol, the immediate focus

should be on establishing a reliable synthetic protocol, comprehensive spectral characterization

(¹H-NMR, FT-IR), and, most critically, evaluating its biological activity. The lack of any reported

antifungal or antimicrobial data presents a significant knowledge gap and a potential

opportunity for novel discovery. Further studies are essential to determine if alpha-Methyl-1H-
imidazole-1-ethanol holds any promise as a therapeutic agent.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
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